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Compound of Interest

Compound Name: 1,1,1-Trifluoropropane

Cat. No.: B1294402

The strategic incorporation of fluorine into organic molecules has become a cornerstone of
modern chemical and pharmaceutical science.[1][2] The unique physicochemical properties
imparted by fluorine, such as high electronegativity, the strength of the carbon-fluorine bond,
and its relatively small size, can dramatically alter a molecule's polarity, metabolic stability, and
binding affinity.[1][2] 1,1,1-Trifluoropropane (also known as HFC-263fb), a fluorinated
propane, exemplifies the utility of such compounds. It serves not only as a refrigerant with a low
global warming potential but also as a critical building block in the synthesis of complex
molecules for the pharmaceutical and agrochemical industries.[1][3][4] This guide provides a
comprehensive overview of the physical and chemical properties of 1,1,1-Trifluoropropane, its
synthesis, and its applications, with a particular focus on its relevance to researchers and
professionals in drug development.

Part 1: Core Physicochemical Properties

Understanding the fundamental physical and chemical characteristics of 1,1,1-
Trifluoropropane is essential for its safe handling, application, and the design of synthetic
routes.

Molecular Structure and Identifiers

1,1,1-Trifluoropropane is a saturated hydrocarbon in which the three hydrogen atoms on one
of the terminal carbon atoms have been replaced by fluorine atoms.

e Molecular Formula: CsHsF3[3][5][6]
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Molecular Weight: 98.07 g/mol [4][5][6]

CAS Registry Number: 421-07-8[3][5][6]

IUPAC Name: 1,1,1-Trifluoropropane[7]

Synonyms: HFC-263fb, FC-263fb, R-263fb, CH3CH2CFs[4][5]

Physical Properties at a Glance

1,1,1-Trifluoropropane is a colorless and odorless gas at room temperature and pressure.[4]
Its key physical properties are summarized in the table below.

Property Value Source(s)
Melting Point -148 °C [516][8]
Boiling Point -12 °C [31[5][6]
Density 1.038 g/cm3 [3][6]19]
Vapor Pressure 2770 mmHg at 25°C [319]
Refractive Index 1.276 [319]
Octanol/Water Partition

o 1.959 [10]
Coefficient (logP)
Water Solubility (logioWS in

-1.74 (Calculated) [10]

mol/L)

These properties, particularly its volatility and low boiling point, necessitate handling it as a
liquefied gas under pressure. Its moderate lipophilicity, indicated by the logP value, is a key
consideration in its biological and environmental interactions.

Part 2: Chemical Properties and Reactivity

The trifluoromethyl group significantly influences the chemical behavior of the propane
backbone, rendering it distinct from its non-fluorinated counterpart.
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Stability and Reactivity Profile

Generally, 1,1,1-Trifluoropropane is chemically stable. The carbon-fluorine bonds are

exceptionally strong, making the trifluoromethyl group resistant to many chemical

transformations. However, it is not entirely inert.

Flammability: 1,1,1-Trifluoropropane is a flammable gas and may form explosive vapor-air
mixtures.[11][12] It should be kept away from heat, sparks, open flames, and other ignition
sources.[11][12]

Reactivity with Strong Reagents: While generally stable, related fluorinated organic
compounds can react violently with strong reducing agents, such as very active metals.[13]

Thermal Decomposition: When heated to decomposition, related halogenated compounds
can emit toxic fumes of the corresponding hydrogen halides.[13]

Spectroscopic Characterization

Spectroscopic techniques are crucial for the identification and structural elucidation of 1,1,1-

Trifluoropropane.

Mass Spectrometry (MS): The electron ionization mass spectrum of 1,1,1-Trifluoropropane
is available in the NIST WebBook, providing a unique fragmentation pattern for identification.
[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: °F NMR is a particularly powerful tool
for characterizing fluorinated compounds. Data for 1,1,1-Trifluoropropane is available in
spectral databases.[15]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic C-F
stretching vibrations.

UV-Visible Spectroscopy: As a saturated alkane derivative, 1,1,1-Trifluoropropane only
undergoes high-energy o — o* electronic transitions, which occur in the vacuum ultraviolet
(VUV) region (typically below 200 nm). Therefore, it is not expected to show any absorption
in a standard UV-Vis spectrum.[1]
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Part 3: Synthesis Methodologies

Several synthetic routes to 1,1,1-Trifluoropropane have been developed, with catalytic
hydrogenation being one of the most common approaches.[1]

Catalytic Hydrogenation of Fluorinated Propenes

A prevalent method involves the catalytic hydrogenation of a fluorinated propene precursor,
such as 3,3,3-trifluoropropene. This reaction adds hydrogen across the double bond in the
presence of a metal catalyst.

@,3,3-Trifluoropr0pene) Hydrogenation *

[1,1,1—Trif|uoropropane)

H:2
[Metal Catalyst (e.qg., Pd/CD

Click to download full resolution via product page

Caption: Catalytic hydrogenation of 3,3,3-trifluoropropene.

Hydrofluorination and Conversion from Other
Precursors

Other synthetic strategies include hydrofluorination reactions and conversions from other
fluorinated precursors like fluorinated propanols.[1] For instance, the hydrodechlorination of 3-
chloro-1,1,1-trifluoropropane using a palladium-based catalyst is another viable route.[1]

A synthesis reference for 1,1,1-Trifluoropropane can be found in The Journal of Organic
Chemistry, 26, p. 1627, 1961.[6][16]

Part 4: Applications in Research and Drug
Development
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The unique properties of the trifluoromethyl group make 1,1,1-Trifluoropropane and related
compounds valuable in various fields, especially in medicinal chemistry.

Role as a Fluorinated Building Block

The introduction of a trifluoromethyl group can significantly enhance the therapeutic properties
of a drug candidate.[2] This group can improve metabolic stability by blocking sites susceptible
to enzymatic oxidation.[17] Its lipophilicity can also enhance membrane permeability and
binding affinity to target proteins.[2][17][18] 1,1,1-Trifluoropropane and its derivatives serve as
key intermediates for introducing this crucial moiety into larger, more complex molecules.[1][19]

Use in Refrigeration

1,1,1-Trifluoropropane is used in refrigeration and air conditioning systems due to its low
global warming potential and ozone depletion potential, making it an environmentally friendlier
alternative to older refrigerants.[3][4]

Part 5: Safety, Handling, and Experimental Protocols

Given its hazardous nature, strict safety protocols must be followed when handling 1,1,1-
Trifluoropropane.

Hazard Identification and Safety Precautions

o GHS Hazard Statements: H221 (Flammable gas), H280 (Contains gas under pressure; may
explode if heated).[12]

e Precautionary Statements:

o Prevention: P210 - Keep away from heat, hot surfaces, sparks, open flames, and other
ignition sources. No smoking.[12]

o Response: P377 - Leaking gas fire: Do not extinguish, unless leak can be stopped safely.
P381 - In case of leakage, eliminate all ignition sources.[12]

o Storage: P410+P403 - Protect from sunlight. Store in a well-ventilated place.[11][12]
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» Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, fire/flame resistant
and impervious clothing, and appropriate respiratory protection if exposure limits are
exceeded.[12]

Experimental Protocol: General Handling of a
Pressurized Gas

e Cylinder Security: Securely chain cylinders when in use and protect them from physical
damage.[11]

» Ventilation: Ensure good ventilation of the work station.[11]

e Pressure Regulation: Use a suitable pressure regulator and back-flow prevention device in
the piping.[20]

o Leak Detection: Regularly check systems under pressure for leaks. Oxygen detectors should
be used as it can displace oxygen and cause rapid suffocation.[11][20]

o Material Compatibility: Use only equipment made of compatible materials of construction.[20]
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Caption: General workflow for handling pressurized gas cylinders.
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Conclusion

1,1,1-Trifluoropropane is a compound of significant interest due to the profound effects of its
trifluoromethyl group. Its well-characterized physical and chemical properties, established
synthetic routes, and critical role as a fluorinated building block make it a valuable tool for
researchers in diverse fields. For drug development professionals, understanding the attributes
of this molecule is key to leveraging the benefits of fluorination in the design of next-generation
therapeutics. As with any pressurized and flammable gas, adherence to strict safety protocols
is paramount to ensure its safe and effective use in the laboratory and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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